Cas no 1806755-59-8 (4-Methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-Methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806755-59-8
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4838275
• Update Time: 2025-06-27

4-Methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5F3N2O6/c1-18-3-2-4(19-8(9,10)11)12-6(13(16)17)5(3)7(14)15/h2H,1H3,(H,14,15)
• InChI Key： WQKSOXWCRWOPKD-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(=O)O)C([N+](=O)[O-])=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2
• Topological Polar Surface Area: 115

Additional information on 4-Methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid

Comprehensive Overview of 4-Methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806755-59-8)

The compound 4-Methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806755-59-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxy group, nitro group, and trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for nitro-substituted pyridine derivatives has surged, driven by their versatility in medicinal chemistry. The presence of the trifluoromethoxy group in 4-Methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid enhances its lipophilicity, which is crucial for improving membrane permeability in drug design. This property aligns with current trends in optimizing bioavailability and pharmacokinetics, topics frequently searched by professionals in the field.

The synthesis of 4-Methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid involves multi-step organic reactions, including nitration and etherification. Its carboxylic acid functionality allows for further derivatization, making it a versatile building block for heterocyclic chemistry. This adaptability has led to its exploration in small-molecule inhibitors and enzyme-targeted therapies, areas of high interest in academic and industrial research.

From an environmental perspective, the trifluoromethoxy group in this compound has drawn attention due to its stability and resistance to metabolic degradation. This characteristic is particularly relevant in the context of sustainable chemistry and green synthesis, as researchers seek to minimize ecological impact while maintaining efficacy. Searches for eco-friendly intermediates and low-persistence agrochemicals often highlight such structural features.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 4-Methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid. Purity and stability studies are critical, given its potential use in high-value applications. The compound's CAS No. 1806755-59-8 serves as a unique identifier in regulatory and commercial databases, ensuring traceability and compliance with global standards.

In conclusion, 4-Methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid represents a promising scaffold in modern chemical research. Its structural complexity and functional diversity cater to evolving needs in drug discovery and material science, making it a subject of ongoing investigation and innovation.